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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B1436670

Application Notes and Protocols for Researchers

Naphthol Blue Black (NBB), a synthetic diazo dye, and its metal complexes have emerged as
viable and cost-effective sensitizers in the field of dye-sensitized solar cells (DSSCs). This
document provides a comprehensive overview of their application, including performance data,
detailed experimental protocols, and the fundamental working principles. The modification of
NBB with metal ions, particularly iron (Fe(ll)), has been shown to significantly enhance
photovoltaic performance by facilitating Metal to Ligand Charge Transfer (MLCT), narrowing the
band-gap energy, and increasing electrical conductance.[1][2][3][4]

Data Presentation: Photovoltaic Performance

The photovoltaic performance of DSSCs sensitized with Naphthol Blue Black and its metal
complexes is summarized below. The data highlights the significant improvement in efficiency
when NBB is complexed with Fe(ll).
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L Short-Circuit Power
Open-Circuit .
. Current ) Conversion
Dye Sensitizer  Voltage (Voc) . Fill Factor (FF) .
V) Density (Jsc) Efficiency (n)
(mA/cm?) (%)
Naphthol Blue 0.218[3][5][6][7 0.096[3][5][6][7 0.0083[3][5][6][7
Black (NBE) .218[3][5][6][7] .096[3][5][6][7] : [31[5][6][7]
Fe(ll)-NBB 0.363[2][3][5][6] 0.567[2][3][5][6] 0.0925[1][2][3][4]
Complex [8] [9] [516][718]
Mn(I1)-NBB
< 0.0925
Complex
Co(ll)-NBB
< 0.0925
Complex
Ni(I1)-NBB
< 0.0925
Complex

Note: Specific values for Fill Factor, and for Mn(ll), Co(ll), and Ni(ll) complexes were not
detailed in the cited sources but the efficiency of the Fe(Il)-NBB complex was reported as the
highest among the tested metal complexes.[1][2][4]

Experimental Protocols

The following protocols are compiled from methodologies described in the cited literature for
the synthesis of the Fe-NBB sensitizer and the fabrication and assembly of a Naphthol Blue
Black-based DSSC.

Protocol 1: Synthesis of Fe(ll)-Naphthol Blue Black (Fe-
NBB) Complex

This protocol describes the synthesis of the Fe-NBB complex, which has shown the highest
photovoltaic performance among NBB-metal complexes.[2][3]

Materials:

e Mohr's salt [(NH4)2Fe(S04)2-6H20]
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» Naphthol Blue Black (NBB) powder

o Ethanol

Procedure:

Weigh 0.3920 g of Mohr's salt and 1.8495 g of Naphthol Blue Black powder.
e Dissolve each component separately in ethanol.

e Mix the two ethanolic solutions and stir for 15 minutes.

o Reflux the resulting solution at 78°C for 90 minutes.

 After reflux, heat the solution to reduce its volume to one-third of the original.
e Cool the solution to allow the Fe-NBB complex to precipitate.

e Collect the resulting brown solid (the Fe-NBB complex).

Protocol 2: Fabrication of the TiO2 Photoanode (Working
Electrode)

This protocol details the preparation of the titanium dioxide photoanode.

Materials:

¢ Indium Tin Oxide (ITO) or Fluorine-doped Tin Oxide (FTO) conductive glass plates
 Titanium dioxide (TiOz2) nanopowder (e.g., P25)

 Titanium isopropoxide (TTIP)

e Triton X-100

» Ethanol

« Hydrochloric acid (HCI)
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e Scotch tape

Procedure:

e Preparation of TiOz Sol-Gel:
o In a beaker, dissolve Triton X-100 in 225 ml of ethanol with stirring for five minutes.
o In a separate beaker, solvate 15 ml of TTIP with 1 ml of hydrochloric acid.

o Blend the Triton X-100 solution and the TTIP solution and stir for two hours until a sol is
formed.[2]

¢ Coating the Conductive Glass:
o Clean the conductive glass plates thoroughly.

o Apply Scotch tape to the conductive side of the glass to mask the edges and define the
active area.[9]

o Apply the prepared TiO:z sol-gel onto the masked conductive glass.

o Spread the paste evenly using a glass rod or a doctor blade technique to create a uniform
thin film.[9]

o Remove the Scotch tape carefully.

o Heat the coated glass on a hot plate at approximately 150°C for 10 minutes to dry and
sinter the TiO2 film.[9] A gradual increase in temperature is recommended to avoid
cracking the film.[10]

Protocol 3: Dye Sensitization

This protocol describes the process of adsorbing the NBB or Fe-NBB dye onto the TiOz
photoanode.

Materials:

e Prepared TiO2 photoanode
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» NBB or Fe-NBB complex

« Ethanol

e Petri dish or a closed container

Procedure:

» Prepare a 1072 M solution of the NBB or Fe-NBB complex in ethanol.

e Immerse the TiO2-coated glass plate (photoanode) into the dye solution in a petri dish for 24
hours.[2][3] This ensures homogeneous adsorption of the dye onto the TiO2z surface.

o After 24 hours, remove the photoanode from the dye solution and rinse it with fresh ethanol
to remove any non-adsorbed dye molecules.[9]

» Store the dye-sensitized photoanode in a closed, dark container to prevent degradation
before cell assembly.[3]

Protocol 4: Preparation of the Counter Electrode

This protocol details the preparation of a simple graphite-based counter electrode.
Materials:

o Conductive glass plate (ITO or FTO)

o Graphite pencil

e Carbon source (e.g., candle flame)

Procedure:

» Take a clean conductive glass plate.

o Evenly coat the conductive surface by drawing with a graphite pencil.

o For enhanced catalytic activity, the graphite-coated surface can be further coated with a layer
of carbon by holding it over the smoke of a candle flame.[8]
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Protocol 5: DSSC Assembly and Electrolyte Introduction

This protocol describes the final assembly of the dye-sensitized solar cell.

Materials:

Dye-sensitized TiO2 photoanode

Graphite/carbon counter electrode

lodide-based electrolyte solution (e.g., 0.5 M Kl and 0.05 M Iz in an organic solvent like
ethylene glycol or acetonitrile)[3][9]

Spacer material (e.g., Parafilm or Surlyn)

Binder clips

Procedure:

Place a spacer on the dye-sensitized area of the photoanode. The spacer will define the
volume for the electrolyte and prevent short-circuiting.

o Place the counter electrode on top of the photoanode, with the conductive/catalytic side
facing the dye-coated TiO2.

» Offset the electrodes so that a small area of the conductive glass on each electrode is
exposed for electrical contact.

o Clamp the two electrodes together using binder clips.

 Introduce the electrolyte solution into the space between the electrodes through one of the
open sides. The electrolyte will be drawn into the cell via capillary action. Ensure no air
bubbles are trapped inside.

o The assembled cell is now ready for characterization.

Visualizations: Diagrams and Workflows
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Working Principle of NBB-Based DSSC

The operation of a dye-sensitized solar cell involves several key steps, from light absorption to
electron transfer and dye regeneration. The diagram below illustrates the fundamental working
principle of a DSSC using a Naphthol Blue Black-based sensitizer.

Caption: Working principle of a Naphthol Blue Black DSSC.

Experimental Workflow for DSSC Fabrication

The following diagram outlines the sequential steps involved in the fabrication of a dye-
sensitized solar cell using Naphthol Blue Black as the sensitizer.

Caption: Experimental workflow for NBB-DSSC fabrication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scholar.unair.ac.id [scholar.unair.ac.id]
e 2.ijneam.unimap.edu.my [ijneam.unimap.edu.my]
» 3. researchgate.net [researchgate.net]

e 4. Photovoltaic Performance of Naphthol Blue Black Complexes and their Band Gap Energy
| International Journal of Nanoelectronics and Materials (IJNeaM) [ejournal.unimap.edu.my]

e 5. scholar.its.ac.id [scholar.its.ac.id]

e 6. Dye-sensitized solar cells with napthol blue black as dye sensitizer - ProQuest
[proquest.com]

e 7. scholar.unair.ac.id [scholar.unair.ac.id]
o 8. researchgate.net [researchgate.net]
e 9. www3.nd.edu [www3.nd.edu]

e 10. files.core.ac.uk [files.core.ac.uk]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1436670?utm_src=pdf-custom-synthesis
https://scholar.unair.ac.id/en/publications/photovoltaic-performance-of-naphthol-blue-black-complexes-and-the/
https://ijneam.unimap.edu.my/images/PDF/ijneam%20april%202023%20pdf/IJNEAM2022039_Final_pr_Verified.pdf
https://www.researchgate.net/publication/352387950_Dye-sensitized_solar_cells_with_napthol_blue_black_as_dye_sensitizer/fulltext/60c8107e92851c8e6395d021/Dye-sensitized-solar-cells-with-napthol-blue-black-as-dye-sensitizer.pdf
https://ejournal.unimap.edu.my/index.php/ijneam/article/view/1232
https://ejournal.unimap.edu.my/index.php/ijneam/article/view/1232
https://scholar.its.ac.id/en/publications/dye-sensitized-solar-cells-with-napthol-blue-black-as-dye-sensiti/
https://www.proquest.com/openview/25d8ef7686336dd48bb97eb140b2ade2/1?pq-origsite=gscholar&cbl=4998668
https://www.proquest.com/openview/25d8ef7686336dd48bb97eb140b2ade2/1?pq-origsite=gscholar&cbl=4998668
https://scholar.unair.ac.id/en/publications/dye-sensitized-solar-cells-with-napthol-blue-black-as-dye-sensiti/
https://www.researchgate.net/publication/352387950_Dye-sensitized_solar_cells_with_napthol_blue_black_as_dye_sensitizer
https://www3.nd.edu/~pkamat/pdf/solarcell.pdf
https://files.core.ac.uk/download/pdf/229211904.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application of Naphthol Blue Black in Dye-Sensitized
Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436670#application-of-naphthol-blue-black-in-dye-
sensitized-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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